Cas no 1005771-03-8 (2-(3-(9,9-Dimethyl-9H-fluoren-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-(9,9-Dimethyl-9H-fluoren-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1005771-03-8
• MF: C₂₇H₂₉BO₂
• MW: 396.328967809677
• MDL: MFCD32670104
• CID: 4555498
• PubChem ID: 59757605
• Update Time: 2025-05-27

2-(3-(9,9-Dimethyl-9H-fluoren-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-(9,9-Dimethyl-9H-fluoren-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[3-(9,9-dimethylfluoren-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[3-(9,9-dimethyl-9H-fluoren-2-yl)phenyl]-4,4,5,5-tetramethyl-
• D80821
• 1,3,2-Dioxaborolane,2-[3-(9,9-dimethyl- 9H-fluoren-2-yl)phenyl]-4,4,5,5-tetramethyl-
• 1,3,2-Dioxaborolane,2-[3-(9,9-dimethyl-9H-fluoren-2-yl)phenyl]-4,4,5,5-tetramethyl-
• 2-[3-(9，9-Dimethyl-9H-fluoren-2-yl)phenyl]-4，4，5，5-tetramethyl-1，3，2-dioxaborolane
• SCHEMBL12127168
• 1005771-03-8
• DB-408937
• [3-(9,9-Dimethyl-9H-fluoren-2-yl)phenyl]-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)
• D5800
• MFCD32670104
• BS-45197
• CS-0162664

• MDL： MFCD32670104
• Inchi： 1S/C27H29BO2/c1-25(2)23-13-8-7-12-21(23)22-15-14-19(17-24(22)25)18-10-9-11-20(16-18)28-29-26(3,4)27(5,6)30-28/h7-17H,1-6H3
• InChI Key： YCPMOYROGGGGDR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)C2C=CC3C4C=CC=CC=4C(C)(C)C=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 396.22606g/mol
• Monoisotopic Mass: 396.22606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 396.3g/mol
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-(3-(9,9-Dimethyl-9H-fluoren-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Application of 2-(3-(9,9-Dimethyl-9H-fluoren-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1005771-03-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-(9,9-Dimethyl-9H-fluoren-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1005771-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative, characterized by its fluorene and phenyl substituents, has demonstrated remarkable utility in organic synthesis, drug discovery, and materials science. Recent studies have explored its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing complex biaryl structures prevalent in bioactive molecules.

One of the most notable applications of this compound lies in the development of novel therapeutic agents. Researchers have leveraged its boronic ester functionality to design potent inhibitors targeting enzymes such as proteases and kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of covalent kinase inhibitors, demonstrating enhanced selectivity and pharmacokinetic properties. The fluorene moiety, in particular, contributes to improved membrane permeability and target engagement, making it a valuable scaffold in drug design.

Beyond its pharmaceutical applications, 2-(3-(9,9-Dimethyl-9H-fluoren-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been investigated for its potential in materials science. Its unique electronic properties, stemming from the conjugated fluorene system, have been exploited in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in this area include its use as a building block for high-efficiency blue emitters, as reported in Advanced Materials in early 2024.

From a synthetic perspective, the stability and reactivity of this boronic ester have been the subject of several mechanistic studies. Innovations in catalytic systems, such as the use of palladium nanoparticles supported on nitrogen-doped carbon, have significantly improved the efficiency of its cross-coupling reactions. These developments not only enhance its practicality in large-scale synthesis but also open new avenues for green chemistry applications.

In conclusion, 2-(3-(9,9-Dimethyl-9H-fluoren-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1005771-03-8) represents a versatile and valuable tool in modern chemical and pharmaceutical research. Its multifaceted applications, ranging from drug discovery to advanced materials, underscore its importance in the field. Future research directions may focus on further optimizing its synthetic accessibility and exploring novel biological targets, cementing its role as a cornerstone in chemical biology.